Cas no 27463-42-9 (5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione)

5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione structure
27463-42-9 structure
Product Name:5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione
CAS No:27463-42-9
MF:C12H10Cl2O2
MW:257.11260175705
MDL:MFCD00111712
CID:252256
PubChem ID:599126
Update Time:2025-07-20

5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione,5-(3,4-dichlorophenyl)-
    • 5-(3,4-dichlorophenyl)-1,3-Cyclohexanedione
    • HMS550D01
    • A876926
    • CCG-243938
    • 27463-42-9
    • DTXSID90344748
    • 1,3-Cyclohexanedione, 5-[3,4-dichlorophenyl]-
    • Maybridge1_003059
    • CBA46342
    • CS-D0083
    • 5-(3,4-Dichlorophenyl)-1,3-cyclohexanedione #
    • FT-0619617
    • SCHEMBL5335894
    • CD 11332
    • MDL: MFCD00111712
    • Inchi: 1S/C12H10Cl2O2/c13-11-2-1-7(5-12(11)14)8-3-9(15)6-10(16)4-8/h1-2,5,8H,3-4,6H2
    • InChI Key: RNSOWNAHAULUPX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1CC(CC(C1)=O)=O)Cl

Computed Properties

  • Exact Mass: 256.00600
  • Monoisotopic Mass: 256.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.371
  • Boiling Point: 410.5°C at 760 mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.577
  • PSA: 34.14000
  • LogP: 3.39910

5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione Security Information

5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione Pricemore >>

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Additional information on 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione

Comprehensive Overview of 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione (CAS No. 27463-42-9)

5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione (CAS No. 27463-42-9) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. This cyclohexanedione derivative is characterized by its unique structural features, including a dichlorophenyl substituent, which enhances its reactivity and functionality. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and potential applications, making it a topic of interest in scientific discussions.

The compound's molecular structure, featuring a cyclohexane-1,3-dione core, plays a pivotal role in its chemical behavior. The presence of the 3,4-dichlorophenyl group further modifies its electronic properties, influencing its solubility, stability, and interaction with biological targets. Recent studies highlight its utility as an intermediate in the development of herbicides and plant growth regulators, aligning with the growing demand for sustainable agricultural solutions. Keywords such as "5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione uses" and "CAS 27463-42-9 applications" are frequently searched, reflecting user interest in its practical uses.

From a synthetic perspective, 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione is typically prepared through condensation reactions involving 1,3-cyclohexanedione and 3,4-dichlorobenzaldehyde. Optimizing these processes for higher yields and purity remains a focus for chemists, as evidenced by queries like "synthesis of CAS 27463-42-9" and "purification methods for 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione." Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for characterization, ensuring compliance with industry standards.

In the context of environmental and health safety, 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione has been evaluated for its ecotoxicological profile. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. Searches related to "safety data sheet for CAS 27463-42-9" and "environmental impact of cyclohexanedione derivatives" indicate a strong user focus on responsible usage and regulatory compliance.

The compound's potential in drug discovery is another area of exploration. Its structural motif is being investigated for bioactivity in modulating enzymatic pathways, particularly in metabolic disorders. This aligns with trending topics like "pharmaceutical intermediates for diabetes research" and "cyclohexanedione derivatives in medicine," which are gaining traction in academic and industrial circles.

Market trends reveal increasing demand for 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione in regions with robust agrochemical and pharmaceutical sectors. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. Frequently asked questions, such as "where to buy CAS 27463-42-9" and "price trends for 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione," underscore its commercial relevance.

In summary, 5-(3,4-Dichlorophenyl)cyclohexane-1,3-dione (CAS No. 27463-42-9) is a versatile compound with broad applications in agriculture and medicine. Its synthesis, properties, and uses continue to inspire research, driven by queries like "mechanism of action of cyclohexanedione herbicides" and "future prospects of dichlorophenyl derivatives." As innovation progresses, this compound is poised to remain a key player in scientific and industrial advancements.

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